Cas no 931352-31-7 (3-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-2-oxo-2H-chromen-8-yl acetate)

• Product Name: 3-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-2-oxo-2H-chromen-8-yl acetate
• CAS No: 931352-31-7
• MF: C₁₉H₁₁ClN₂O₅
• MW: 382.75404381752
• CID: 5428898
• Update Time: 2025-10-20

3-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-2-oxo-2H-chromen-8-yl acetate Chemical and Physical Properties

Names and Identifiers

• KTDTYYWLMFNDMF-UHFFFAOYSA-N
• 3-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-2-oxo-2H-chromen-8-yl acetate

• Inchi： 1S/C19H11ClN2O5/c1-10(23)25-15-4-2-3-12-9-14(19(24)26-16(12)15)18-21-17(22-27-18)11-5-7-13(20)8-6-11/h2-9H,1H3
• InChI Key： KTDTYYWLMFNDMF-UHFFFAOYSA-N
• SMILES： C(OC1C2OC(=O)C(C3ON=C(C4=CC=C(Cl)C=C4)N=3)=CC=2C=CC=1)(=O)C

Additional information on 3-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-2-oxo-2H-chromen-8-yl acetate

3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl-2-oxo-2H-chromen-8-yl Acetate (CAS No. 931352-31-7): A Comprehensive Overview

The compound 3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-2-oxo-2H-chromen-8-yl acetate (CAS No. 931352-31-7) is a synthetic derivative of coumarin, a well-known heterocyclic scaffold with diverse biological activities. This molecule combines a 1,2,4-oxadiazole moiety with a coumarin core, linked via an acetate group at the 8-position. Its unique structure has garnered attention in medicinal chemistry and material science due to its potential applications in drug discovery and functional materials.

Recent trends in scientific research highlight a growing interest in heterocyclic compounds, particularly those containing oxadiazole and coumarin frameworks. These motifs are frequently explored for their antimicrobial, anti-inflammatory, and fluorescent properties. The 3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl subunit, in particular, is known for its electron-withdrawing characteristics, which can enhance the photophysical properties of the parent coumarin system. This makes the compound a candidate for applications in organic electronics and bioimaging.

From a synthetic perspective, the preparation of 3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-2-oxo-2H-chromen-8-yl acetate typically involves multi-step reactions, including cyclization and esterification. Researchers often optimize these processes to improve yield and purity, addressing common challenges such as regioselectivity and stability. The compound's CAS No. 931352-31-7 serves as a unique identifier in chemical databases, facilitating its study and commercialization.

In the context of drug discovery, this compound's dual functionality—combining the oxadiazole and coumarin pharmacophores—opens avenues for targeting enzymes like cyclooxygenase (COX) or kinases. Computational studies suggest its potential as a lead compound for designing novel therapeutics, especially in oncology and neurology. However, further in vitro and in vivo studies are needed to validate these hypotheses.

Environmental and regulatory considerations are also critical when working with such compounds. While 3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-2-oxo-2H-chromen-8-yl acetate is not classified as hazardous under current guidelines, proper handling and disposal protocols must be followed to ensure safety. Researchers are increasingly adopting green chemistry principles to minimize waste and energy consumption during its synthesis.

The compound's potential extends beyond pharmaceuticals. Its fluorescent properties make it suitable for developing sensors and dyes, aligning with the rising demand for smart materials in diagnostics and environmental monitoring. Innovations in nanotechnology could further leverage its structural features for targeted delivery systems or optoelectronic devices.

In summary, 3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-2-oxo-2H-chromen-8-yl acetate (CAS No. 931352-31-7) represents a versatile chemical entity with broad interdisciplinary relevance. Its study bridges gaps between organic chemistry, pharmacology, and materials science, offering exciting opportunities for future research and innovation.